2-(ethylamino)ethane-1-thiol hydrochloride
Overview
Description
2-(Ethylamino)ethane-1-thiol hydrochloride (EET-HCl) is a synthetic compound that has been used in a variety of scientific research applications. It is a colorless, water-soluble solid that has a molecular weight of 215.6 g/mol and a melting point of 98-100 °C. EET-HCl is a derivative of the naturally occurring amino acid, thiol, and is used in a range of biochemical and physiological studies.
Scientific Research Applications
2-(ethylamino)ethane-1-thiol hydrochloride is widely used in scientific research due to its unique properties and ability to interact with a variety of proteins and enzymes. It has been used in studies related to cell signaling, gene expression, and protein-protein interactions. It has also been used to study the effects of oxidative stress on cells and to examine the effects of environmental toxins on cells.
Mechanism of Action
2-(ethylamino)ethane-1-thiol hydrochloride works by binding to the thiol group of proteins and enzymes. This binding prevents the proteins and enzymes from carrying out their normal functions. By blocking the activity of these proteins and enzymes, 2-(ethylamino)ethane-1-thiol hydrochloride can be used to study their effects on cells and tissues.
Biochemical and Physiological Effects
2-(ethylamino)ethane-1-thiol hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in cell signaling and gene expression, as well as proteins involved in protein-protein interactions. It has also been shown to induce oxidative stress in cells, which can lead to cell death. Additionally, 2-(ethylamino)ethane-1-thiol hydrochloride has been shown to inhibit the activity of enzymes involved in fatty acid metabolism, which can lead to changes in cellular metabolism.
Advantages and Limitations for Lab Experiments
2-(ethylamino)ethane-1-thiol hydrochloride has several advantages for laboratory experiments. It is easy to synthesize, is relatively stable, and is water-soluble. Additionally, it can be used in a variety of biochemical and physiological experiments. However, it can also be toxic to cells at high concentrations, so care must be taken when using it in experiments.
Future Directions
The potential future directions for the use of 2-(ethylamino)ethane-1-thiol hydrochloride in scientific research are numerous. It could be used to study the effects of environmental toxins on cells, to examine the effects of oxidative stress on cells, to investigate the effects of protein-protein interactions, and to study the effects of cell signaling on gene expression. Additionally, 2-(ethylamino)ethane-1-thiol hydrochloride could be used to study the effects of fatty acid metabolism on cells, to study the effects of hormones on cells, and to investigate the effects of drugs on cells. Finally, 2-(ethylamino)ethane-1-thiol hydrochloride could be used to study the effects of aging on cells and to investigate the effects of disease on cells.
Synthesis Methods
2-(ethylamino)ethane-1-thiol hydrochloride can be synthesized using two methods: a two-step method and a one-step method. The two-step method involves reacting ethylenediamine with thionyl chloride and then reacting the product with hydrochloric acid. The one-step method involves combining ethylenediamine, thionyl chloride, and hydrochloric acid in a single reaction. Both methods yield 2-(ethylamino)ethane-1-thiol hydrochloride in high yields and purity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(ethylamino)ethane-1-thiol hydrochloride involves the reaction of ethylenediamine with ethyl bromide to form 2-(ethylamino)ethane. This intermediate is then reacted with hydrogen sulfide to form 2-(ethylamino)ethane-1-thiol, which is subsequently reacted with hydrochloric acid to form the final product, 2-(ethylamino)ethane-1-thiol hydrochloride.", "Starting Materials": [ "Ethylenediamine", "Ethyl bromide", "Hydrogen sulfide", "Hydrochloric acid" ], "Reaction": [ "Step 1: Ethylenediamine is reacted with ethyl bromide in the presence of a base such as potassium hydroxide to form 2-(ethylamino)ethane.", "Step 2: 2-(ethylamino)ethane is then reacted with hydrogen sulfide in the presence of a catalyst such as Raney nickel to form 2-(ethylamino)ethane-1-thiol.", "Step 3: 2-(ethylamino)ethane-1-thiol is then reacted with hydrochloric acid to form the final product, 2-(ethylamino)ethane-1-thiol hydrochloride." ] } | |
CAS RN |
33744-34-2 |
Product Name |
2-(ethylamino)ethane-1-thiol hydrochloride |
Molecular Formula |
C4H12ClNS |
Molecular Weight |
141.7 |
Purity |
95 |
Origin of Product |
United States |
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